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Compound of Interest

Compound Name: SC-236

Cat. No.: B1680858 Get Quote

This guide provides comprehensive safety, handling, and disposal protocols for SC-236, a

selective cyclooxygenase-2 (COX-2) inhibitor. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
SC-236, also known as 4-[5-(4-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]

benzenesulfonamide, is a compound used in laboratory research for its anti-inflammatory and

potential antimetastatic properties.[1]
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Property Data

Chemical Name
4-[5-(4-chlorophenyl)-3-(trifluoromethyl)-1H-

pyrazol-1-yl] benzenesulfonamide

Alternative Names SC 58236

Molecular Formula C₁₆H₁₁ClF₃N₃O₂S[1]

Molecular Weight 401.79 g/mol

Appearance Solid[2]

Purity ≥98% (HPLC)

IC₅₀ Values COX-1: 17.8 μM, COX-2: 0.005 μM

Storage Temperature -20°C (powder) or -80°C (in solvent)[2]

Solubility Soluble in DMSO and ethanol

Melting/Freezing Point No data available[2]

Boiling Point/Range No data available[2]

Flash Point No data available[2]

Hazard Identification and Personal Protective Equipment
(PPE)
SC-236 is classified with acute oral toxicity (Category 4) and is recognized as an acute and

chronic aquatic toxicity hazard (Category 1).[2] Therefore, stringent adherence to safety

protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields are essential to protect against splashes.[2]

Hand Protection: Wear protective gloves, such as nitrile or neoprene, to prevent skin contact.

[2]

Body Protection: An impervious lab coat or clothing is required to protect the skin.[2]
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Respiratory Protection: Use a suitable respirator when handling the powder form or when

there is a risk of aerosol formation.[2]

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2] An accessible safety shower and eye wash station are mandatory in the

handling area.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace within a certified chemical fume hood.

Weighing and Reconstitution: When weighing the solid form of SC-236, do so in a contained

space to prevent dust dispersion. For creating stock solutions, refer to the product's

certificate of analysis for any batch-specific molecular weight variations.

Experimental Use: During experimental procedures, avoid direct contact and inhalation. Use

appropriate labware and equipment.

Storage: Store SC-236 in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[2] It should be stored at -20°C as a powder or -80°C

when in solvent.[2] Keep it segregated from incompatible materials such as strong acids,

alkalis, and strong oxidizing/reducing agents.[2]

Disposal Plan
All waste containing SC-236 must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste contaminated with SC-236 in designated,

properly labeled, and sealed hazardous waste containers.[3][4]

Container Management: Ensure waste containers are compatible with the chemical waste

and are in good condition without leaks.[3] Keep containers closed except when adding
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waste.[3][4]

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and list the

full chemical name of the contents.[3]

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office. Do not dispose of SC-236 down the drain or in regular trash.[3] Contaminated

labware should also be disposed of as hazardous waste.[3]

Experimental Workflow and Signaling Pathway
General Handling Workflow for SC-236
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Caption: Workflow for the safe handling and disposal of SC-236.
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Inhibitory Signaling Pathway of SC-236
SC-236 exerts its anti-inflammatory effects by inhibiting the phosphorylation of extracellular

signal-regulated protein kinase (ERK).[1]
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Caption: SC-236's inhibition of the ERK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The COX-2 inhibitor SC-236 exerts anti-inflammatory effects by suppressing
phosphorylation of ERK in a murine model - PubMed [pubmed.ncbi.nlm.nih.gov]

2. SC-236|170569-86-5|MSDS [dcchemicals.com]

3. campussafety.lehigh.edu [campussafety.lehigh.edu]

4. policies.dartmouth.edu [policies.dartmouth.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1680858?utm_src=pdf-body
https://www.benchchem.com/product/b1680858?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17822719/
https://www.benchchem.com/product/b1680858?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680858?utm_src=pdf-body
https://www.benchchem.com/product/b1680858?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17822719/
https://pubmed.ncbi.nlm.nih.gov/17822719/
https://dcchemicals.com/msds/MSDS_DC21629.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Logistics for Handling SC-236].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680858#personal-protective-equipment-for-
handling-sc-236]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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